Cas no 7428-22-0 (5-hydroxy-6-methylpyridine-3-carboxylic acid)

• Product name: 5-hydroxy-6-methylpyridine-3-carboxylic acid
• CAS No: 7428-22-0
• MF: C₇H₇NO₃
• MW: 153.13538
• CID: 541248
• PubChem ID: 439464

5-hydroxy-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-6-methyl-3-Pyridinecarboxylic acid
• 3-Pyridinecarboxylic acid, 5-hydroxy-6-methyl-
• 5-HYDROXY-6-METHYLNICOTINIC ACID
• 5-hydroxy-6-methyl-nicotinic acid
• 5-hydroxy-6-methylpyridine-3-carboxylic acid
• 2-Methyl-3-hydroxy-5-pyridincarbonsaeure
• 2-Methyl-3-hydroxy-pyridin-5-carbonsaeure
• 3-Hydroxy-2-methyl-pyridin-carbonsaeure-(5)
• AC1L97EH
• C01270
• CHEBI:15821
• CTK2H0339
• SBB081922
• SureCN4121189
• 3HM
• SCHEMBL4121189
• AB74651
• DTXSID30331415
• 5-hydroxy-6-methylnicotinicacid
• 7428-22-0
• 2-methyl-3-hydroxypyridine-5-carboxylic acid
• AKOS005135731
• CS-0331173
• A865925
• Q27098242
• 2-methyl-3-hydroxy-5-carboxypyridine
• DB-349974

• MDL： MFCD18255186
• Inchi： InChI=1S/C7H7NO3/c1-4-6(9)2-5(3-8-4)7(10)11/h2-3,9H,1H3,(H,10,11)
• InChI Key： NYEFWJFPBFRRKU-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=N1)C(=O)O)O

Computed Properties

• Exact Mass: 153.04261
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 70.42

Additional information on 5-hydroxy-6-methylpyridine-3-carboxylic acid

5-Hydroxy-6-methylpyridine-3-carboxylic Acid (CAS No. 7428-22-0): Properties, Applications, and Market Insights

5-Hydroxy-6-methylpyridine-3-carboxylic acid (CAS No. 7428-22-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique molecular structure combining a hydroxyl group at the 5-position and a methyl group at the 6-position of the pyridine ring, along with a carboxylic acid moiety at the 3-position. Its chemical formula is C₇H₇NO₃, with a molecular weight of 153.14 g/mol.

The compound typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), but limited solubility in water. Its physicochemical properties make it particularly valuable as a building block in medicinal chemistry. Researchers have explored its potential as a precursor for various bioactive molecules, including potential enzyme inhibitors and receptor modulators.

In pharmaceutical applications, 5-hydroxy-6-methylpyridine-3-carboxylic acid serves as a key intermediate in the synthesis of novel drug candidates. Recent studies highlight its incorporation into molecules targeting metabolic disorders and inflammatory conditions. The compound's structural features allow for diverse chemical modifications, making it attractive for drug discovery programs seeking to optimize pharmacokinetic properties.

The agrochemical industry has shown growing interest in derivatives of 5-hydroxy-6-methylpyridine-3-carboxylic acid for developing new crop protection agents. Its molecular framework offers opportunities to create compounds with potential fungicidal or herbicidal activity, particularly relevant as the industry seeks more environmentally friendly alternatives to traditional pesticides.

Market analysis indicates steady growth in demand for specialty pyridine derivatives like 7428-22-0, driven by expanding research in personalized medicine and sustainable agriculture. The compound's commercial availability has improved in recent years, with several specialty chemical suppliers now offering it in research quantities. Current pricing trends reflect its status as a high-value intermediate rather than a bulk commodity.

From a synthetic chemistry perspective, 5-hydroxy-6-methylpyridine-3-carboxylic acid presents interesting challenges and opportunities. Researchers have developed various routes to its synthesis, including selective oxidation methods and protective group strategies to manage the reactivity of its multiple functional groups. These synthetic approaches are frequently discussed in organic chemistry forums and patent literature.

Quality control of CAS 7428-22-0 typically involves HPLC analysis to verify purity, along with spectroscopic characterization (NMR, IR, and mass spectrometry). The compound's stability profile recommends storage under inert atmosphere at low temperatures to prevent degradation, especially for long-term research applications requiring high-purity standards.

Recent scientific publications have explored the compound's potential in materials science applications, particularly as a ligand for metal-organic frameworks (MOFs) and coordination complexes. This expanding scope of application contributes to its growing importance in multidisciplinary research beyond traditional medicinal chemistry.

Environmental and safety assessments of 5-hydroxy-6-methylpyridine-3-carboxylic acid indicate it requires standard laboratory precautions for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material, in line with laboratory safety protocols for fine chemicals.

The future outlook for 7428-22-0 appears promising, with potential applications emerging in areas like chemical biology and diagnostic agent development. As research continues to uncover new uses for this versatile building block, its role in innovative chemical solutions across multiple industries is likely to expand significantly in the coming years.